Cas no 83814-05-5 (2,4-DI-SEC-BUTYL-7,8-DIHYDRO-7,7-DIMETHYL-4H-BENZO[D][1,3]DIOXIN-5(6H)-ONE)

• Product name: 2,4-DI-SEC-BUTYL-7,8-DIHYDRO-7,7-DIMETHYL-4H-BENZO[D][1,3]DIOXIN-5(6H)-ONE
• CAS No: 83814-05-5
• MF: C₁₈H₃₀O₃
• MW: 0
• CID: 1812823
• PubChem ID: 45074551

2,4-DI-SEC-BUTYL-7,8-DIHYDRO-7,7-DIMETHYL-4H-BENZO[D][1,3]DIOXIN-5(6H)-ONE Chemical and Physical Properties

Names and Identifiers

• 2,4-DI-SEC-BUTYL-7,8-DIHYDRO-7,7-DIMETHYL-4H-BENZO[D][1,3]DIOXIN-5(6H)-ONE
• 2,4-di(butan-2-yl)-7,7-dimethyl-6,8-dihydro-4H-1,3-benzodioxin-5-one
• 2,4-Di(butan-2-yl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H,5H-1,3-benzodioxin-5-one
• DTXSID00662920
• 83814-05-5

• Inchi： InChI=1S/C18H30O3/c1-7-11(3)16-15-13(19)9-18(5,6)10-14(15)20-17(21-16)12(4)8-2/h11-12,16-17H,7-10H2,1-6H3
• InChI Key： UTLHXQNBCLZCFK-UHFFFAOYSA-N
• SMILES： CCC(C)C1C2=C(CC(CC2=O)(C)C)OC(O1)C(C)CC

Computed Properties

• Exact Mass: 294.21949481g/mol
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų